Cas no 16693-57-5 (Phosphonic acid, dodecyl-, dimethyl ester)

• Product Name: Phosphonic acid, dodecyl-, dimethyl ester
• CAS No: 16693-57-5
• MF: C₁₄H₃₁O₃P
• MW: 278.367905855179
• CID: 1347335
• PubChem ID: 13146675
• Update Time: 2025-04-20

Phosphonic acid, dodecyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, dodecyl-, dimethyl ester
• 1-dimethoxyphosphoryldodecane
• Phosphonic acid, P-dodecyl-, dimethyl ester
• MFCD30063025
• 16693-57-5
• dimethyl-1-dodecanephosphonate
• dimethyl dodecylphosphonate
• SCHEMBL2569897
• DTXSID20521868

• Inchi： 1S/C14H31O3P/c1-4-5-6-7-8-9-10-11-12-13-14-18(15,16-2)17-3/h4-14H2,1-3H3
• InChI Key： RPFRYQDHUIHAFC-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCC)(=O)(OC)OC

Computed Properties

• Exact Mass: 278.20108184g/mol
• Monoisotopic Mass: 278.20108184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 45.34000
• LogP: 5.39320